4-(2-chlorophenyl)-5-cyano-N-(2-methoxyphenyl)-2-methyl-6-methylsulfanyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 4-(2-chlorophenyl)-5-cyano-N-(2-methoxyphenyl)-2-methyl-6-methylsulfanyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C22H20ClN3O2S/c1-13-19(21(27)26-17-10-6-7-11-18(17)28-2)20(14-8-4-5-9-16(14)23)15(12-24)22(25-13)29-3/h4-11,20,25H,1-3H3,(H,26,27)
• InChI Key: OWWKDNFLHIKQCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SC)C#N)C2=CC=CC=C2Cl)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C22H20ClN3O2S
• Molecular Weight: 425.9 g/mol

Description

The compound is a complex organic molecule. It contains several functional groups, including a chlorophenyl group, a cyano group, a methoxyphenyl group, a methylsulfanyl group, and a carboxamide group. These groups suggest that the compound could have a variety of chemical and physical properties, depending on its exact structure and the conditions it is subjected to.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Some similar compounds have been found to have anticancer potential, possibly by inhibiting specific cancer biological targets.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Similar compounds can be combustible, corrosive to metals, and toxic if inhaled or swallowed.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promise as an anticancer agent, future research might focus on further testing its efficacy and safety, as well as exploring its mechanism of action.